Cas no 1025174-31-5 ((E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile)

• Product Name: (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile
• CAS No: 1025174-31-5
• MF: C₁₅H₉ClF₂N₂O₂S
• MW: 354.758968114853
• MDL: MFCD03410324
• CID: 4677324
• Update Time: 2025-07-15

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((3,5-DIFLUOROPHENYL)AMINO)-2-((4-CHLOROPHENYL)SULFONYL)PROP-2-ENENITRILE
• (E)-2-(4-chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile
• (2E)-2-(4-chlorobenzenesulfonyl)-3-[(3,5-difluorophenyl)amino]prop-2-enenitrile
• (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile

• MDL： MFCD03410324
• Inchi： 1S/C15H9ClF2N2O2S/c16-10-1-3-14(4-2-10)23(21,22)15(8-19)9-20-13-6-11(17)5-12(18)7-13/h1-7,9,20H/b15-9+
• InChI Key： WNKKDGVQFDPXQT-OQLLNIDSSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C/NC1C=C(C=C(C=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 578
• Topological Polar Surface Area: 78.3

Additional information on (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile (CAS No. 1025174-31-5): A Comprehensive Overview

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile (CAS No. 1025174-31-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. This article provides a detailed overview of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile is a substituted sulfonyl nitrile with a distinctive molecular structure. The compound features a sulfonyl group attached to a 4-chlorophenyl ring and a nitrile group linked to a 3,5-difluoroaniline moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The sulfonyl group is known for its high electron-withdrawing ability, which can influence the reactivity and stability of the compound. The nitrile group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions.

The molecular formula of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile is C₁₆H₉ClF₂N₂O₂S, with a molecular weight of approximately 367.76 g/mol. The compound exists as a solid at room temperature and has a melting point in the range of 180-185°C. Its solubility in various solvents is an important consideration for both synthetic and biological applications. Generally, it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but is poorly soluble in water.

Synthesis Methods

The synthesis of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile involves several well-established chemical reactions. One common approach is the condensation reaction between 4-chlorobenzene sulfonyl chloride and 3,5-difluoroaniline in the presence of an appropriate base, followed by the introduction of the nitrile group through a subsequent reaction step. This method typically yields the desired product with high purity and yield.

A typical synthetic route involves the following steps:

1. N-Acylation: Reaction of 4-chlorobenzene sulfonyl chloride with 3,5-difluoroaniline in an inert solvent such as dichloromethane (DCM) using triethylamine (TEA) as a base to form the intermediate amide.
2. Cyclization: Treatment of the intermediate amide with an appropriate reagent such as acetonitrile or another nitrile source to form the final product.
3. Purification: Purification of the final product through recrystallization or column chromatography to ensure high purity.

This synthetic strategy has been widely adopted due to its simplicity and efficiency. However, variations in reaction conditions and reagents can be explored to optimize yield and purity.

Biological Activities

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have highlighted its anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Activity:

In vitro studies have shown that (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation. Additionally, it has demonstrated activity against lipoxygenase (LOX), another enzyme involved in inflammatory responses.

A study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced inflammation in lipopolysaccharide (LPS)-induced macrophages by downregulating pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Anti-Cancer Activity:

The anti-cancer potential of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile has also been explored. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines by disrupting cell cycle progression and activating pro-apoptotic pathways. For instance, it has been found to inhibit cell proliferation in human breast cancer cells (MCF-7) and human colon cancer cells (HT-29).

A study published in Cancer Letters reported that this compound induced apoptosis in MCF-7 cells by activating caspase-dependent pathways and downregulating anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings suggest that it may have therapeutic potential for treating certain types of cancer.

Clinical Applications and Future Research Directions

The promising biological activities of (E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile have led to increased interest in its potential clinical applications. While preclinical studies have provided valuable insights into its mechanisms of action and therapeutic potential, further research is needed to evaluate its safety and efficacy in human subjects.

Clinical trials are currently underway to assess the safety profile and pharmacokinetic properties of this compound. Preliminary results from phase I trials have shown that it is well-tolerated at low doses with minimal side effects. However, more extensive studies are required to determine optimal dosing regimens and identify any long-term adverse effects.

In addition to clinical trials, ongoing research is focused on optimizing the chemical structure of this compound to enhance its potency and selectivity for specific targets. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities and to design more effective analogs.

Furthermore, efforts are being made to develop novel drug delivery systems for this compound to improve its bioavailability and reduce systemic toxicity. Nanoparticle-based delivery systems have shown promise in enhancing the therapeutic index of similar compounds by targeting specific tissues or cells.

Conclusion

(E)-2-(4-Chlorophenyl)sulfonyl-3-(3,5-difluoroanilino)prop-2-enenitrile (CAS No. 1025174-31-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for developing new therapeutic agents with anti-inflammatory and anti-cancer activities. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in drug discovery and development.